Cas no 1361535-80-9 (3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic acid)

• Product Name: 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361535-80-9
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4923317
• Update Time: 2025-11-06

3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-8-3-2-7(11(15)12(8)16)13-9(17)4-1-6(18-13)5-10(19)20/h1-4H,5H2,(H,19,20)
• InChI Key： GIYIIMSYZAZOBD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC=C(CC(=O)O)N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic acid

3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1361535-80-9, commonly referred to as 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a trichlorophenyl group and a fluoro group at specific positions. The presence of these substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic Acid in various applications, particularly in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its structural features to design molecules with enhanced pharmacokinetic profiles. The compound's ability to undergo a range of chemical transformations has made it a valuable building block in medicinal chemistry.

One of the most notable aspects of this compound is its trichlorophenyl group, which contributes significantly to its stability and reactivity. This group has been shown to enhance the molecule's ability to interact with biological targets, making it a promising candidate for drug discovery efforts. Additionally, the fluoro group at position 3 introduces electronic effects that can modulate the compound's activity in biological systems.

The synthesis of 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic Acid involves a series of carefully controlled reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research purposes.

In terms of biological activity, this compound has demonstrated potential as an inhibitor of certain enzymes and receptors. Preclinical studies have indicated that it may possess anti-inflammatory and anti-cancer properties, although further research is required to validate these findings. The compound's ability to cross cellular membranes and interact with intracellular targets has also been a focus of recent investigations.

From an environmental perspective, the stability and biodegradability of 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic Acid are critical considerations. Studies have shown that under specific conditions, the compound can undergo degradation pathways that reduce its environmental footprint. However, additional research is needed to fully understand its long-term impact on ecosystems.

Looking ahead, the continued exploration of 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-6-acetic Acid holds great promise for advancing both chemical synthesis and therapeutic development. Its unique structure and versatile reactivity make it a valuable tool for scientists working at the intersection of chemistry and biology.